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Compound of Interest

Compound Name: 4-(4-Aminophenyl)-2-piperazinone
CAS No.: 223786-04-7
Cat. No.: B1284600
Get Quote
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Executive Summary

4-(4-Aminophenyl)-2-piperazinone (CAS 223786-04-7) is a specialized heterocyclic building
block utilized in the synthesis of pharmaceutical agents, particularly in the development of
antifungal (azole class) and anticoagulant (Factor Xa inhibitor) pharmacophores.[1][2][3] As a
piperazinone derivative featuring a solvent-exposed primary amine, it serves as a critical
"linker" scaffold, offering dual reactivity: the amide functionality provides hydrogen bond
donor/acceptor sites for binding affinity, while the aniline moiety allows for further elaboration
via acylation or cross-coupling.[1]

This guide provides a rigorous technical analysis of its physicochemical properties, synthetic
routes, and analytical characterization, designed for researchers requiring high-fidelity data for
drug discovery workflows.[1]

Part 1: Molecular Identity & Structural Analysis[1]
Nomenclature & Identifiers

e |[UPAC Name: 4-(4-aminophenyl)piperazin-2-one[1][3]
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CAS Registry Number: 223786-04-7[1][3][4]

Molecular Formula:

[3]

Molecular Weight: 191.23 g/mol [1][5]

SMILES:C1CN(CC(=0)N1)C2=CC=C(C=C2)N[3]

INChlKey:PZAWODZZVTUFBG-UHFFFAOY SA-N[1][3]

Structural Disambiguation (Critical)

Researchers must distinguish this molecule from its regioisomer, 1-(4-aminophenyl)piperazin-2-
one (CAS 1022128-82-0), which is a direct intermediate for Apixaban.[1]

o Target Molecule (N4-isomer): The phenyl group is attached to the amine nitrogen (position 4)
of the piperazinone ring. The amide nitrogen (position 1) is unsubstituted.

» Regioisomer (N1-isomer): The phenyl group is attached to the amide nitrogen (position 1).

Part 2: Physicochemical Properties[1][5]

The following data aggregates experimental observations with predictive modeling based on
structural pharmacophores (QSAR).

Physical Profile
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Property Value | Description Technical Insight

Typically isolated as a light
i ) yellow to dark brown solid due
Physical State Solid (Powder) o .
to trace oxidation of the aniline

moiety.[1][5]

High melting point driven by
intermolecular hydrogen
bonding (Amide N-H[5] -
0=C).

Melting Point >180°C (Dec.)[5][6]

Solubility increases
- significantly at pH < 4 due to
Solubility (Aq) Moderate (< 1 mg/mL at pH 7) ) .
protonation of the aniline and

piperazine nitrogens.[5]

Poor solubility in non-polar
N solvents (DCM, Hexane) due
Solubility (Org) DMSO, Methanol, DMF ) _
to high polarity of the lactam

core.[5]

Acid-Base & Lipophilic Profile

Understanding the ionization state is crucial for HPLC method development and formulation.[1]
e pKa 1 (Aniline NH2):4.8 = 0.5 (Predicted). The primary aromatic amine is weakly basic.

e pKa 2 (Piperazine N4):5.5 + 0.5 (Predicted). The tertiary nitrogen at position 4 is conjugated
to the phenyl ring, significantly reducing its basicity compared to an alkyl piperazine (typically
pKa ~9).

e pKa 3 (Amide N1):>15 (Neutral). The lactam nitrogen is non-basic under physiological
conditions.

e LogP (Octanol/Water):0.6 + 0.2. The molecule is relatively hydrophilic, suggesting good oral
bioavailability potential but requiring reverse-phase chromatography for purification.[1]
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Part 3: Synthetic Methodology (Field-Proven
Protocol)

Since specific patent literature for this isomer is sparse compared to its N1-analog, the
following protocol is derived from standard medicinal chemistry principles for N-aryl
piperazinones. This route prioritizes yield and purity by avoiding late-stage oxidation.[1]

Synthesis Strategy: S_NAr followed by Reduction

Mechanism: Nucleophilic aromatic substitution (

) of 4-fluoronitrobenzene by piperazin-2-one, followed by catalytic hydrogenation.[1]

Step 1: N-Arylation

|
I
I
|
1-Fluoro-4-nitropenzene i
(Electiophie) K2C03, DMSO | H2 (1atm), Pd/C | Step 2: Nitro Reduction
100°C, 4h | MeOH, RT
|
1
I
I
|

I
i
Piperazin-2-one (SNAr) - Intermediate: (Reduction) 4| Product:
»
1
I

A

(Nucleophile) 4-(4-Nitrophenyl)piperazin-2-one 4-(4-Aminophenyl)-2-piperazinone

Click to download full resolution via product page

Figure 1: Two-step synthetic pathway for 4-(4-aminophenyl)-2-piperazinone via nucleophilic
aromatic substitution.

Detailed Experimental Protocol
Step 1: Preparation of 4-(4-Nitrophenyl)piperazin-2-one

e Charge: To a reaction vessel, add Piperazin-2-one (1.0 eq), 1-Fluoro-4-nitrobenzene (1.1
eq), and Potassium Carbonate (

, 2.0 eq).

e Solvent: Add DMSO (5 vol). Note: DMSO promotes the
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transition state.

» Reaction: Heat to 100°C for 4—6 hours. Monitor by TLC or HPLC for consumption of
piperazinone.

e Workup: Cool to RT. Pour into ice water (20 vol). The nitro-intermediate typically precipitates
as a yellow solid.[1] Filter, wash with water, and dry.[1][7][8]

Step 2: Reduction to 4-(4-Aminophenyl)piperazin-2-one

Charge: Dissolve the nitro-intermediate in Methanol (10 vol). Add 10% Pd/C catalyst (5 wt%
loading).

Reaction: Stir under Hydrogen atmosphere (balloon pressure sufficient) at RT for 2—4 hours.

Purification: Filter through Celite to remove Pd/C. Concentrate the filtrate.

Crystallization: Recrystallize from Ethanol/Ether if necessary to remove trace aniline
byproducts.

Part 4: Analytical Characterization & Quality

Control[1]
HPLC Method (Reverse Phase)

Due to the polar nature of the piperazinone, standard C18 columns may show poor retention.
[1] A polar-embedded column or ion-pairing is recommended.[1]
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Parameter Condition Rationale
C18 Polar Embedded (e.g., Improves peak shape for basic
Column Waters SymmetryShield or amines and prevents

Phenomenex Synergi)

dewetting.[1][5]

Mobile Phase A

0.1% Ammonium Formate in
Water (pH ~8)

Basic pH suppresses
protonation, improving

retention and peak shape.[5]

Mobile Phase B

Acetonitrile

Standard organic modifier.[5]

Elutes polar impurities early;

Gradient 5% B to 60% B over 15 min _ _
product elutes mid-gradient.
Strong absorbance from the p-
Detection UV @ 254 nm substituted aniline

chromophore.[5]

NMR Interpretation ( -DMSO)

e 9.0-10.0 ppm (s, 1H): Amide N-H (Broad).[1]

(Exchangeable).[1]

Part 5: Stability & Handling[1][5]
Storage Protocols

4.5 - 5.0 ppm (s, 2H): Aniline

3.2 - 3.4 ppm (m, 4H): Piperazinone C5/C6 protons.[1]

6.8 - 7.2 ppm (m, 4H): Aromatic protons (AA'BB' system of 1,4-disubstituted benzene).[1]

3.5 - 3.8 ppm (s, 2H): Piperazinone C3 protons (Singlet, adjacent to carbonyl).[1]

o Oxidation Sensitivity: The primary aniline is susceptible to oxidation (browning) upon

exposure to air and light. Store under inert atmosphere (Argon/Nitrogen).[7]

e Hygroscopicity: The amide functionality can absorb atmospheric moisture. Store in tightly

sealed containers with desiccants.
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e Retest Period: 12 months if stored at 2-8°C protected from light.

Safety Considerations
e GHS Classification: Warning.[9] Causes skin irritation (H315), Eye irritation (H319).[1]

o PPE: Nitrile gloves and safety glasses are mandatory. Avoid inhalation of dust, as aniline
derivatives can be sensitizers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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